3-(4-Hydroxyphenyl)chroman-7-ol

• CAS No.: 94105-90-5
• Product Name: 3-(4-Hydroxyphenyl)chroman-7-ol
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 3-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• Standard InChI: InChI=1S/C15H14O3/c16-13-4-1-10(2-5-13)12-7-11-3-6-14(17)8-15(11)18-9-12/h1-6,8,12,16-17H,7,9H2
• Standard InChIKey: ADFCQWZHKCXPAJ-UHFFFAOYSA-N
• SMILES: C1C(COC2=C1C=CC(=C2)O)C3=CC=C(C=C3)O
• Canonical SMILES: C1C(COC2=C1C=CC(=C2)O)C3=CC=C(C=C3)O
• Description: 3-(4-Hydroxyphenyl)-3, 4-dihydro-2H-1-benzopyran-7-ol, also known as rac-equol or 3' hydroxy equol, belongs to the class of organic compounds known as isoflavanols. These are polycyclic compounds containing a hydroxylated isoflavan skeleton. Thus, 3-(4-hydroxyphenyl)-3, 4-dihydro-2H-1-benzopyran-7-ol is considered to be a flavonoid lipid molecule. 3-(4-Hydroxyphenyl)-3, 4-dihydro-2H-1-benzopyran-7-ol is considered to be a practically insoluble (in water) and relatively neutral molecule.; A non-steroidal ESTROGEN generated when soybean products are metabolized by certain bacteria in the intestines.
• Synonyms: (+-)-isomer of equol; 3' Hydroxy Equol; 3'-hydroxy-equol; 4' methoxy 7 isoflavanol; 4' O Methyl Equol; 4'-methoxy-7-isoflavanol; 4'-O-methyl equol; 6' Hydroxy Equol; 6'-hydroxy-equol; equol; Equol, 4'-O-Methyl
• Reference: Heinonen, S., et al., Anal. Biochem., 274, 211 (1999)
• PubChem Compound: 382975
• Last Modified: Nov 12 2021